Cas no 1082040-94-5 (N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine)

• Product Name: N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine
• CAS No: 1082040-94-5
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 2169830
• Update Time: 2025-06-08

N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylamino-7-methyl-6-azaindole
• N,N,7-trimethyl-1H-pyrrolo[2,3-c]pyridin-5-amine
• FCH1150716
• AK203357
• 1h-pyrrolo[2,3-c]pyridin-5-amine,n,n,7-trimethyl-
• N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine

• Inchi： 1S/C10H13N3/c1-7-10-8(4-5-11-10)6-9(12-7)13(2)3/h4-6,11H,1-3H3
• InChI Key： ORLDPCVUQJTACN-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(N=C(C)C1=2)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 31.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 338.2±37.0 °C at 760 mmHg
• Flash Point: 158.3±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine

Introduction to N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine (CAS No. 1082040-94-5)

N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1082040-94-5, belongs to the class of heterocyclic amines and exhibits a complex molecular architecture that makes it a promising candidate for various biochemical applications. The presence of multiple nitrogen atoms in its structure imparts a high degree of reactivity, which is leveraged in the synthesis of more complex molecules.

The< strong>N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine molecule consists of a pyrrole ring fused with a pyridine ring, a configuration that is known to enhance its binding affinity to biological targets. This structural motif is particularly relevant in the development of drugs targeting neurological disorders, where precise interaction with specific receptors is crucial. Recent studies have highlighted the potential of this compound as a scaffold for designing novel therapeutic agents.

One of the most compelling aspects of N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine is its versatility in chemical modifications. The methyl groups at the 1 and 7 positions, along with the amine group at the 5 position, provide multiple sites for functionalization. This allows chemists to tailor the compound's properties for specific applications, such as enhancing solubility or improving metabolic stability. Such flexibility is invaluable in drug discovery pipelines, where optimizing pharmacokinetic profiles is often critical.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies suggest that N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine can effectively interact with a range of biological targets, including enzymes and receptors involved in cancer pathways. These simulations have guided experimental efforts, leading to the identification of novel derivatives with enhanced activity and selectivity.

In vitro studies have demonstrated that derivatives of N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine exhibit promising anti-proliferative effects on certain cancer cell lines. The compound's ability to disrupt key signaling pathways has been attributed to its unique binding interactions with target proteins. Importantly, preliminary data indicate that these interactions are selective, minimizing off-target effects that are often associated with small molecule drugs.

The synthesis of N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements are crucial for advancing preclinical and clinical studies where larger quantities of the compound are needed.

The pharmacological profile of N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine is further enhanced by its favorable pharmacokinetic properties. Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. Additionally, its solubility profile has been improved through structural modifications, which is essential for formulating effective drug products.

Future research directions include exploring the compound's potential in treating neurodegenerative diseases. The pyrrole-pyridine core structure is reminiscent of natural products known to have neuroprotective effects. By leveraging this scaffold, scientists aim to develop novel therapeutics that can slow down or reverse the progression of conditions such as Alzheimer's disease and Parkinson's disease.

The growing body of evidence supporting the therapeutic potential of N,N,7-Trimethyl-1H-pyrrolo2,3-cpyridin-5-amine has attracted interest from both academic researchers and pharmaceutical companies. Collaborative efforts between these entities are expected to accelerate the discovery and development of new drugs based on this compound. Such partnerships are essential for translating laboratory findings into tangible medical benefits for patients worldwide.

In conclusion, N,N,7-Trimethyl-1H-pyrrolo2,3-cpyrdin-5-amine (CAS No.1082040-94-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile scaffold for developing novel therapeutic agents. With ongoing research focused on optimizing its synthesis and exploring new applications, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.